
Safeguarding Research: Proper Disposal
Procedures for Valoron

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Valoron

Cat. No.: B6595404 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical substances like Valoron (a combination of tilidine and naloxone) is a critical

component of laboratory safety and regulatory compliance. As Valoron contains the opioid

agonist tilidine, it is classified as a controlled substance in many jurisdictions, necessitating

stringent disposal protocols to prevent diversion and environmental contamination. Adherence

to these procedures is paramount for ensuring a safe and compliant research environment.

Quantitative Data on Disposal Methods
The disposal of controlled substances such as Valoron is governed by specific regulations that

prioritize secure and environmentally sound methods. The following table summarizes the

primary disposal options available in a laboratory setting, outlining their applicability and key

considerations.
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Disposal Method Applicability
Key
Considerations

Record-Keeping
Requirement

Reverse Distributor

Expired, unwanted, or

damaged Valoron with

recoverable amounts.

[1]

Must be a DEA-

registered or

equivalent national

authority-approved

contractor.[1]

DEA Form 222 (for

Schedule I & II

substances) or

equivalent, chain of

custody forms.[1][2]

On-site Destruction
Recoverable waste

amounts (witnessed).

Must be rendered

non-retrievable;

requires witnessing by

two authorized

individuals.[1]

DEA Form 41 or

equivalent institutional

log of destruction.[1]

Biohazard Sharps

Container

Non-recoverable

residual amounts in

empty containers

(e.g., vials, syringes).

[1]

Container must be

disposed of as

biohazardous waste.

[1]

Documented on

usage log, zeroing out

the container balance.

[1]

Hazardous Waste

Collection

Materials from spill

clean-up.[1]

Managed through the

institution's

Environmental Health

& Safety (EHS)

department.[3][4]

Spill report and waste

pickup request forms.

[1]

Experimental Protocol: Disposal of Expired Valoron
via a Reverse Distributor
This protocol details the standard operating procedure for the disposal of expired or unwanted

Valoron through a certified reverse distributor, a widely accepted and compliant method for

controlled substances in a laboratory setting.[1][2]

Objective: To safely and compliantly transfer expired Valoron to a reverse distributor for

destruction.

Materials:
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Expired Valoron in its original, labeled container.

"Expired - Do Not Use" labels.

Secure storage location (e.g., locked safe or cabinet).

Inventory logs for controlled substances.

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses.

Institutional forms for controlled substance disposal/transfer.

Chain of Custody forms provided by the reverse distributor.

Procedure:

Identification and Segregation:

Identify all containers of Valoron that are expired, unwanted, or damaged.

Clearly label these containers with "Expired - Do Not Use" or a similar warning to prevent

accidental use.[1]

Segregate the labeled containers from the active stock of controlled substances within the

secure storage location.[1]

Contact Environmental Health & Safety (EHS):

Notify your institution's EHS office of the need to dispose of a controlled substance.[3][4]

They will typically coordinate the process with a contracted reverse distributor.[1]

Inventory and Documentation:

Complete an inventory of the Valoron to be disposed of. This should include the drug

name, strength, quantity, and container size.

Fill out any internal forms required by your institution to request a disposal pickup. This

may be an online form or a specific document.[1][3]
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Packaging for Pickup:

As directed by your EHS office, prepare the segregated Valoron for pickup. Do not

consolidate substances from different containers unless specifically instructed to do so.

Transfer to Reverse Distributor:

At the scheduled pickup time, an authorized representative from the reverse distributor or

your EHS office will arrive to collect the material.

You will be required to sign a Chain of Custody form, officially transferring responsibility for

the controlled substance.[1]

Final Record-Keeping:

Retain a copy of the signed Chain of Custody form for your records.[1]

Update your controlled substance inventory logs to reflect the disposal of the Valoron.

File all disposal records in accordance with institutional policy and national regulations,

typically for a minimum of two to three years.[2][4]

Visualizing the Disposal Workflow
The following diagrams illustrate the decision-making process and the procedural flow for the

proper disposal of Valoron in a research setting.

Caption: Decision workflow for Valoron disposal based on recoverability.
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Preparation Phase

Action Phase

Transfer Phase

Finalization Phase

1. Identify & Segregate
Expired Valoron

2. Label as
'Expired - Do Not Use'

3. Contact EHS Office
for Pickup Request

4. Complete Inventory
& Disposal Forms

5. Transfer to EHS/
Reverse Distributor

6. Sign Chain of
Custody Form

7. Update Inventory Logs
to Reflect Disposal

8. File All Disposal
Records

Click to download full resolution via product page

Caption: Step-by-step workflow for disposal via a reverse distributor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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